Cas no 1226162-58-8 (1-(3,5-Difluorophenyl)butan-1-amine)

• Product Name: 1-(3,5-Difluorophenyl)butan-1-amine
• CAS No: 1226162-58-8
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 4937329
• Update Time: 2025-06-07

1-(3,5-Difluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Difluorophenyl)butan-1-amine

• Inchi： 1S/C10H13F2N/c1-2-3-10(13)7-4-8(11)6-9(12)5-7/h4-6,10H,2-3,13H2,1H3
• InChI Key： GBBJPRXGGARYPF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(CCC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Additional information on 1-(3,5-Difluorophenyl)butan-1-amine

Professional Introduction to 1-(3,5-Difluorophenyl)butan-1-amine (CAS No: 1226162-58-8)

1-(3,5-Difluorophenyl)butan-1-amine, identified by the CAS number 1226162-58-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of fluorine atoms at the 3 and 5 positions of the phenyl ring introduces specific electronic and steric effects that can influence its reactivity and biological activity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and recent advancements in research.

The chemical structure of 1-(3,5-Difluorophenyl)butan-1-amine consists of a butan-1-amine side chain attached to a phenyl ring substituted with two fluorine atoms. This configuration makes it an interesting candidate for further exploration in medicinal chemistry. The fluorine atoms are known to enhance the metabolic stability of molecules, making them more suitable for prolonged therapeutic use. Additionally, the amine group provides a site for further functionalization, allowing chemists to tailor the compound for specific biological targets.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The incorporation of fluorine into pharmaceutical molecules has been particularly noteworthy due to its ability to modulate bioavailability and binding affinity. Studies have shown that fluorinated aromatic compounds can exhibit improved binding interactions with biological targets, leading to more effective therapeutic outcomes. 1-(3,5-Difluorophenyl)butan-1-amine is no exception and has been investigated for its potential in various therapeutic areas.

The synthesis of 1-(3,5-Difluorophenyl)butan-1-amine involves several key steps that require careful optimization to ensure high yield and purity. One common approach involves the nucleophilic substitution reaction between 3,5-difluorobenzyl bromide and butan-1-ammonia hydrochloride. This reaction typically proceeds under mild conditions and can be facilitated by the use of polar aprotic solvents such as dimethylformamide (DMF). The reaction mixture is then purified through techniques like column chromatography or recrystallization to obtain the desired product.

Efforts have been made to improve the synthetic routes for this compound to enhance scalability and cost-effectiveness. For instance, alternative methods using catalytic hydrogenation or transition metal-catalyzed cross-coupling reactions have been explored. These methods not only improve efficiency but also reduce waste generation, aligning with the principles of green chemistry. The development of sustainable synthetic pathways is crucial for the commercial viability of pharmaceutical intermediates like 1-(3,5-Difluorophenyl)butan-1-amine.

Beyond its synthetic significance, 1-(3,5-Difluorophenyl)butan-1-amine has shown promise in several pharmacological applications. Research has indicated that this compound may exhibit properties relevant to central nervous system (CNS) disorders, including potential neuroprotective effects. The unique combination of structural features makes it a valuable scaffold for designing molecules that can interact with specific neurotransmitter receptors or enzymes involved in CNS function.

In addition to CNS applications, studies have also explored the antimicrobial properties of derivatives of 1-(3,5-Difluorophenyl)butan-1-amine. The presence of fluorine atoms can enhance the ability of compounds to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Such findings are particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent. Developing new antimicrobial agents is critical for addressing this global health challenge.

The pharmacokinetic profile of 1-(3,5-Difluorophenyl)butan-1-amine is another area of interest. Understanding how a compound behaves within the body—its absorption, distribution, metabolism, and excretion (ADME)—is essential for optimizing its therapeutic potential. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates. These characteristics make it a promising candidate for further development into a drug candidate.

In conclusion, 1-(3,5-Difluorophenyl)butan-1-amine (CAS No: < strong>1226162-58-8 strong>) represents an exciting advancement in pharmaceutical chemistry. Its unique structure and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications and synthetic methodologies for this compound, its potential as a therapeutic agent remains promising. The ongoing exploration of fluorinated aromatic compounds underscores their importance in modern medicine and highlights the need for continued innovation in this field.